N'-[(E)-{2-[cyclohexyl(methyl)amino]-5-nitrophenyl}methylidene]-2-phenoxyacetohydrazide

• Molecular Formula: C22H26N4O4
• Molecular Weight: 410.5 g/mol
• IUPAC Name: N-[(E)-[2-[cyclohexyl(methyl)amino]-5-nitrophenyl]methylideneamino]-2-phenoxyacetamide
• InChI: InChI=1S/C22H26N4O4/c1-25(18-8-4-2-5-9-18)21-13-12-19(26(28)29)14-17(21)15-23-24-22(27)16-30-20-10-6-3-7-11-20/h3,6-7,10-15,18H,2,4-5,8-9,16H2,1H3,(H,24,27)/b23-15+
• InChI Key: LPAXYLXDCLVQJS-HZHRSRAPSA-N
• Isomeric SMILES: CN(C1CCCCC1)C2=C(C=C(C=C2)[N+](=O)[O-])/C=N/NC(=O)COC3=CC=CC=C3
• Canonical SMILES: CN(C1CCCCC1)C2=C(C=C(C=C2)[N+](=O)[O-])C=NNC(=O)COC3=CC=CC=C3

Description

N-[[2-[cyclohexyl(methyl)amino]-5-nitrophenyl]methylideneamino]-2-phenoxyacetamide is a C-nitro compound.

Scientific Research Applications

• Synthesis and Structural Analysis:

  • A study by Ghichi et al. (2018) reports on the synthesis of related molecules with a focus on their crystal structures, stabilized by specific chemical contacts. These molecules are noted for their antioxidant properties (Ghichi et al., 2018).

• Biological and Pharmacological Evaluation:

  • Thomas et al. (2016) describe the synthesis and pharmacological activity of compounds, including Schiff’s bases and 2-azetidinones, which exhibit antidepressant and nootropic activities, indicating potential CNS activity (Thomas et al., 2016).

• Molecular Docking and Bioassay Studies:

  • Al-Hourani et al. (2016) conducted molecular docking studies and bioassays on similar compounds, providing insights into their interactions with biological targets like enzymes (Al-Hourani et al., 2016).

• Synthesis and Applications in Agriculture:

  • Hayashi and Kouji (1990) synthesized geometrical isomers of a compound related to the subject molecule, exploring their herbicidal activity and applications in agriculture (Hayashi & Kouji, 1990).

• Synthesis and NLO Properties:

  • Naseema et al. (2010) synthesized hydrazones and investigated their third-order nonlinear optical properties, suggesting potential applications in optical devices (Naseema et al., 2010).

• Synthesis and Photophysical Characterization for OLEDs:

  • García-López et al. (2014) synthesized organotin compounds derived from Schiff bases, including photophysical characterization for applications in organic light-emitting diodes (OLEDs) (García-López et al., 2014).